Cas no 1805035-88-4 (4-Cyano-2,3-diethylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-2,3-diethylbenzenesulfonyl chloride
• CAS No: 1805035-88-4
• MF: C₁₁H₁₂ClNO₂S
• MW: 257.736480712891
• CID: 5011467
• Update Time: 2025-10-29

4-Cyano-2,3-diethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,3-diethylbenzenesulfonyl chloride

• Inchi： 1S/C11H12ClNO2S/c1-3-9-8(7-13)5-6-11(10(9)4-2)16(12,14)15/h5-6H,3-4H2,1-2H3
• InChI Key： MSQCSBJHOVENQV-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C#N)C(CC)=C1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 3.3
• Topological Polar Surface Area: 66.3

Additional information on 4-Cyano-2,3-diethylbenzenesulfonyl chloride

Recent Advances in the Application of 4-Cyano-2,3-diethylbenzenesulfonyl chloride (CAS: 1805035-88-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Cyano-2,3-diethylbenzenesulfonyl chloride (CAS: 1805035-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key synthetic intermediate. This sulfonyl chloride derivative is particularly valued for its role in the preparation of sulfonamide-based compounds, which are widely utilized in drug discovery and development. Recent studies have highlighted its potential in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

One of the most notable applications of 4-Cyano-2,3-diethylbenzenesulfonyl chloride is its use in the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the synthesis of sulfonamide-based kinase inhibitors. The researchers utilized this compound to introduce a sulfonamide moiety into the inhibitor scaffold, which significantly enhanced the binding affinity and selectivity of the resulting molecules. The study reported promising in vitro and in vivo results, with several derivatives showing potent activity against specific cancer cell lines.

In addition to its role in kinase inhibitor development, 4-Cyano-2,3-diethylbenzenesulfonyl chloride has been employed in the synthesis of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters described the use of this compound to create novel sulfonamide derivatives with broad-spectrum antibacterial activity. The researchers found that the introduction of the cyano and diethyl groups at the 2,3-positions of the benzene ring conferred improved metabolic stability and pharmacokinetic properties to the resulting compounds. These findings suggest that 4-Cyano-2,3-diethylbenzenesulfonyl chloride could play a crucial role in addressing the growing challenge of antibiotic resistance.

Another emerging application of this compound is in the field of chemical proteomics, where it is used as a reactive probe for labeling and identifying protein targets. A 2024 study in ACS Chemical Biology reported the development of a sulfonyl chloride-based activity-based probe (ABP) derived from 4-Cyano-2,3-diethylbenzenesulfonyl chloride. The probe demonstrated high reactivity and selectivity towards cysteine residues in target proteins, enabling the identification of novel drug targets in complex biological systems. This approach has significant implications for target discovery and validation in drug development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of 4-Cyano-2,3-diethylbenzenesulfonyl chloride. A 2023 publication in Organic Process Research & Development presented an improved synthetic route that enhances yield and purity while reducing environmental impact. The authors emphasized the importance of controlling reaction conditions to prevent hydrolysis of the sulfonyl chloride group, which is critical for maintaining the compound's reactivity in subsequent transformations.

Looking ahead, researchers are exploring the potential of 4-Cyano-2,3-diethylbenzenesulfonyl chloride in the development of covalent drugs, where its reactive sulfonyl chloride group can form stable bonds with target proteins. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, particularly for indications where traditional reversible inhibitors have shown limitations. The unique physicochemical properties imparted by the cyano and diethyl substitutions make this compound particularly attractive for modulating drug-target interactions.

In conclusion, 4-Cyano-2,3-diethylbenzenesulfonyl chloride (CAS: 1805035-88-4) continues to demonstrate significant value in multiple areas of chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical proteomics, with recent studies highlighting its versatility and potential for generating novel therapeutic agents. As research in this area progresses, we anticipate seeing more innovative uses of this compound and its derivatives in addressing unmet medical needs.